4-[[4-(3,4-Dichlorophenoxy)-1-piperidinyl]methyl]-1,2-cyclopentanediol

• CAS No.: 676517-50-3
• Molecular Formula: C17H23Cl2NO3
• Molecular Weight: 360.3 g/mol
• IUPAC Name: 4-[[4-(3,4-dichlorophenoxy)piperidin-1-yl]methyl]cyclopentane-1,2-diol
• InChI: InChI=1S/C17H23Cl2NO3/c18-14-2-1-13(9-15(14)19)23-12-3-5-20(6-4-12)10-11-7-16(21)17(22)8-11/h1-2,9,11-12,16-17,21-22H,3-8,10H2
• InChI Key: UWQHZHKVEFWWTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CC(=C(C=C2)Cl)Cl)CC3CC(C(C3)O)O

Description

4-[[4-(3,4-Dichlorophenoxy)-1-piperidinyl]methyl]-1,2-cyclopentanediol is a useful research compound. Its molecular formula is C17H23Cl2NO3 and its molecular weight is 360.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The more polar isomer of 4-[[4-(3,4dichlorophenoxy)-1-piperidinyl]carbonyl]-1,2-cyclopentanediol (0.71 g) was dissolved in a solution of borane in tetrahydrofuran (16 mL of 1M solution) and the mixture was heated to reflux for 1.5 h. Methanol (10 mL) was added and the solution was heated under reflux for 1 h. The volatile components were evaporated and the residue was loaded onto an HPLC SCX cartridge in methanol and eluted with methanol, then with 0.7M ammonia in methanol to give the title compound (0.73 g) as an oil.